Cas no 1051463-82-1 (9R-Cobicistat)

• Product Name: 9R-Cobicistat
• CAS No: 1051463-82-1
• MF: C₄₀H₅₃N₇O₅S₂
• MW: 776.022726774216
• CID: 5069431
• Update Time: 2025-09-21

9R-Cobicistat Chemical and Physical Properties

Names and Identifiers

• 1,3-thiazol-5-ylmethyl N-[(2R,5R)-5-[[(2R)-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]-4-morpholin-4-ylbutanoyl]amino]-1,6-diphenylhexan-2-yl]carbamate
• LIQ3C1D1H4
• BDBM50447470
• Unii-liq3C1D1H4
• 9R-Cobicistat

• Inchi： 1S/C40H53N7O5S2/c1-29(2)38-43-34(27-53-38)25-46(3)39(49)45-36(16-17-47-18-20-51-21-19-47)37(48)42-32(22-30-10-6-4-7-11-30)14-15-33(23-31-12-8-5-9-13-31)44-40(50)52-26-35-24-41-28-54-35/h4-13,24,27-29,32-33,36H,14-23,25-26H2,1-3H3,(H,42,48)(H,44,50)(H,45,49)/t32-,33-,36-/m1/s1
• InChI Key： ZCIGNRJZKPOIKD-KIGLDFBWSA-N
• SMILES： S1C(C(C)C)=NC(=C1)CN(C)C(N[C@@H](C(N[C@@H](CC1C=CC=CC=1)CC[C@H](CC1C=CC=CC=1)NC(=O)OCC1=CN=CS1)=O)CCN1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 54
• Rotatable Bond Count: 20
• Complexity: 1120
• XLogP3: 5.7
• Topological Polar Surface Area: 195

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 9R-Cobicistat

Introduction to 9R-Cobicistat and CAS No 1051463-82-1 in Modern Pharmaceutical Research

The compound identified by the chemical identifier CAS No 1051463-82-1 and the product name 9R-Cobicistat represents a significant advancement in the field of pharmaceutical chemistry, particularly in the development of antiviral agents. This compound has garnered considerable attention due to its unique structural properties and its role as a potent inhibitor of protease enzymes, which are critical in the replication of certain viruses. The molecular structure of 9R-Cobicistat, characterized by its specific stereochemistry, contributes to its high efficacy and selectivity in targeting viral proteases without causing significant side effects in human cells.

In recent years, the pharmaceutical industry has witnessed a surge in the development of direct-acting antivirals (DAAs) that target specific enzymes or receptors involved in viral replication. Among these, protease inhibitors have been particularly effective against viruses such as HIV and hepatitis C. 9R-Cobicistat, derived from the broader class of Cobicistat analogs, has been extensively studied for its ability to inhibit the HIV-1 protease. This enzyme is essential for processing polyproteins into functional viral proteins, making it a crucial target for therapeutic intervention.

Recent studies have highlighted the importance of stereochemistry in the efficacy of protease inhibitors. The (R)-enantiomer of Cobicistat, specifically 9R-Cobicistat, has shown superior inhibitory activity compared to its (S)-enantiomer. This is attributed to its ability to bind more tightly to the active site of the HIV-1 protease, thereby blocking viral replication more effectively. The structural optimization leading to the development of 9R-Cobicistat involved careful consideration of molecular interactions, solubility, and metabolic stability, ensuring that the compound could be administered orally and remain effective in vivo.

The clinical significance of 9R-Cobicistat has been further underscored by its inclusion in combination therapies for HIV treatment. These combination therapies often involve multiple DAAs that target different stages of the viral life cycle, reducing the likelihood of drug resistance. In clinical trials, regimens containing 9R-Cobicistat have demonstrated high efficacy in reducing viral load and improving immune function in patients with HIV. The compound's ability to complement other antiviral drugs has made it a valuable addition to modern antiretroviral therapy.

From a chemical biology perspective, 9R-Cobicistat exemplifies how structural modifications can enhance drug potency and selectivity. The precise stereochemical configuration of this compound not only improves its binding affinity for viral proteases but also minimizes interactions with host enzymes, thereby reducing off-target effects. This approach aligns with the growing trend in drug discovery towards rational design based on detailed understanding of molecular interactions at the atomic level.

The synthesis and characterization of 9R-Cobicistat have also contributed to advancements in synthetic methodologies used in pharmaceutical chemistry. The development of efficient synthetic routes has enabled large-scale production, making this compound more accessible for clinical use. Furthermore, modern computational techniques have been employed to predict and optimize the properties of 9R-Cobicistat, including its pharmacokinetic behavior and potential side effects.

Looking ahead, ongoing research continues to explore new applications for 9R-Cobicistat beyond its current use in HIV treatment. Studies are investigating its potential efficacy against other viruses that rely on similar protease enzymes for replication. Additionally, researchers are exploring ways to further optimize this compound through structural modifications or combination with other drugs to enhance therapeutic outcomes.

The impact of compounds like 9R-Cobicistat, identified by CAS No 1051463-82-1, extends beyond their immediate therapeutic applications. They serve as important tools for understanding viral pathogenesis and developing novel strategies for antiviral therapy. As our understanding of molecular biology and chemistry continues to evolve, compounds such as these will play an increasingly vital role in addressing global health challenges posed by infectious diseases.